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Compound of Interest

Compound Name: 5-Phenoxypentylamine

CAS No.: 16728-67-9

Cat. No.: B3108611

Get Quote

Executive Summary
5-Phenoxypentylamine (CAS: 16728-67-9) is a bifunctional building block frequently

employed in medicinal chemistry for the synthesis of nitrogen-containing heterocycles and as a

linker in PROTAC (Proteolysis Targeting Chimera) development. Its structure combines a

lipophilic phenoxy tail with a reactive primary amine head.

This guide addresses a critical gap in public safety data: 5-Phenoxypentylamine lacks a

harmonized ECHA classification. Therefore, this document derives its hazard profile using

Structure-Activity Relationship (SAR) analysis and the Precautionary Principle, treating the

substance as a corrosive primary amine with enhanced dermal permeability due to its ether

linkage.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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IUPAC Name: 5-Phenoxypentan-1-amine

CAS Number: 16728-67-9[1][2]

Synonyms: Benzenepentanamine, 5-phenoxy-; 5-Phenoxy-n-amylamine

Molecular Formula: C₁₁H₁₇NO

Molecular Weight: 179.26 g/mol [1]

Physicochemical Properties (Experimental & Predicted):

Property Value / Description Practical Implication

Physical State
Liquid (Colorless to Pale

Yellow)

Handling requires liquid

transfer protocols

(syringes/cannulas).

Boiling Point
~280°C (Predicted) / ~120°C

@ 0.5 mmHg

High boiling point; unlikely to

generate significant vapor

pressure at RT unless heated.

Solubility (Water) Low (< 1 mg/mL)

Critical: Do not use water

alone for spill cleanup; it will

bead and spread.

Solubility (Organic) High (DCM, MeOH, DMSO)

Use alcohols or chlorinated

solvents for equipment

cleaning.

pKa (Amine) ~10.5 (Predicted)

Highly basic; will rapidly form

salts with atmospheric CO₂

(carbamates).

LogP ~2.5 (Predicted)
Lipophilic; indicates potential

for rapid dermal absorption.

Hazard Classification (GHS)
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Note: In the absence of specific toxicological data, this classification is derived from the

functional group hazards of primary alkyl amines (e.g., Pentylamine) and phenyl ethers.

Derived GHS Classification
Signal Word:DANGER[3][4]

Hazard Class Category
Hazard Statement
Code

Hazard Statement
Text

Skin Corrosion 1B H314

Causes severe skin

burns and eye

damage.

Acute Toxicity 4 H302
Harmful if swallowed.

[3]

Eye Damage 1 H318
Causes serious eye

damage (irreversible).

Aquatic Chronic 3 H412

Harmful to aquatic life

with long-lasting

effects.[5]

Labeling Elements (Precautionary Statements)
P260: Do not breathe mist/vapors.[5][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[6]

Rinse skin with water [or shower].[5][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[6] Remove

contact lenses, if present and easy to do.[6] Continue rinsing.[5][6]

P310: Immediately call a POISON CENTER or doctor/physician.
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Scientific Rationalization for Hazards (SAR
Analysis)
To understand why this compound is dangerous, we must look beyond the label.[5] The danger

lies in the synergy between its two functional ends.

The "Trojan Horse" Mechanism
The Warhead (Primary Amine): The -NH₂ group is caustic (pKa ~10.5). Upon contact with

tissue, it saponifies cell membrane lipids and denatures proteins, causing immediate

necrosis (chemical burn).

The Carrier (Phenoxy Tail): Unlike simple short-chain amines (like methylamine), the

phenoxy-pentyl chain is highly lipophilic. This allows the molecule to partition easily into the

stratum corneum (outer skin layer).

Result: The lipophilic tail drags the caustic amine deeper into the tissue than a hydrophilic

amine would go, potentially causing deep-tissue chemical burns that are not immediately

painful due to nerve damage.

Visualization: Structure-Based Hazard Mapping
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Figure 1: Structural dissection of 5-Phenoxypentylamine hazards. The lipophilic tail

(green/yellow) enhances the delivery of the caustic amine (red) into biological tissues.

Safe Handling & Storage Protocols
The "Carbonate Crust" Phenomenon
As a primary amine, 5-Phenoxypentylamine reacts avidly with atmospheric CO₂ to form solid

carbamates.

Observation: White crust forming on the bottle cap or needle tip.

Risk: This crust can clog cannulas, leading to pressure buildup and potential

explosion/spraying during transfer.

Protocol: Always store under an inert atmosphere (Argon/Nitrogen). Purge the headspace

before resealing.

Self-Validating Decontamination Protocol
How do you know a surface is truly clean after a spill? Use the Ph-Indicator Validation Method.

Clean: Wipe the area with a dilute acid solution (e.g., 5% Acetic Acid or Citric Acid). This

converts the free amine (oily, volatile) into a non-volatile, water-soluble salt.

Validate: Press a strip of wet universal pH paper against the surface.

Result Blue/Purple (pH > 8): Amine still present. Repeat cleaning.

Result Yellow/Orange (pH < 6): Surface is acidic; amine is neutralized/removed.

PPE Selection Matrix
Gloves:Nitrile (Double gloved) is recommended.

Why? Latex is permeable to organic bases. The phenoxy group degrades latex integrity.

Eyes:Face Shield required if handling >10 mL.
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Why? Safety glasses allow liquids to run down the forehead into the eyes. Amine burns to

the cornea are often irreversible due to rapid penetration.

Emergency Response Workflow
In the event of exposure or spill, immediate action is required. The following logic flow dictates

the response.

Incident Detected

Identify Type

Skin Contact Eye Contact Bench Spill

Flush w/ Water (15 min)
Do NOT use solvent

Irrigate immediately
(Hold eyelids open)

Evacuate Area
Ventilate

Medical Evaluation
(Check for delayed burn)

Transport to ER
(Ophthalmologist required)

Absorb w/ Vermiculite
or Chem-Sorb pads

Wipe w/ 5% Acetic Acid
(Form soluble salt)

Dispose as Haz Waste
(Alkaline/Organic)
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Figure 2: Decision logic for emergency response. Note the prohibition of solvents for skin

cleaning to prevent enhanced absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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